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Compound of Interest

Compound Name: 5-Epicanadensene

Cat. No.: B15595428 Get Quote

CAS Number: 220384-17-8

This technical guide provides a comprehensive overview of 5-Epicanadensene, a diterpenoid

compound isolated from Taxus sumatrana. The information is intended for researchers,

scientists, and drug development professionals interested in the chemical and potential

biological properties of this natural product. Due to the limited availability of detailed public

data, this guide synthesizes the known information and presents a generalized framework for

its study based on methodologies commonly used for related compounds.

Chemical and Physical Properties
5-Epicanadensene is a complex diterpenoid belonging to the taxane family. Taxanes are a

class of natural products that have been a significant source of anticancer agents, most notably

Paclitaxel (Taxol).

Table 1: Chemical and Physical Data for 5-Epicanadensene
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Property Value Source

CAS Number 220384-17-8 N/A

Molecular Formula C₃₀H₄₂O₁₂ [1][2]

Molecular Weight 594.65 g/mol [1][2]

Natural Source
Taxus sumatrana (Sumatran

Yew)
[3][4]

Compound Class Diterpenoid, Taxane N/A

Solubility

Soluble in Chloroform,

Dichloromethane, Ethyl

Acetate, DMSO, Acetone.

[3]

Biological Activity
Detailed biological activity and quantitative cytotoxicity data for 5-Epicanadensene are not

readily available in the public domain. However, numerous other taxane diterpenoids isolated

from Taxus sumatrana have demonstrated significant cytotoxic activity against various cancer

cell lines. This suggests that 5-Epicanadensene may also possess cytotoxic properties, a

common characteristic of this class of compounds. Further investigation is required to

determine its specific biological effects and potential mechanisms of action.

Experimental Protocols
While a specific, detailed experimental protocol for the isolation and characterization of 5-
Epicanadensene is not available, a general methodology can be inferred from studies on other

taxane diterpenoids isolated from Taxus sumatrana.

General Isolation and Purification Workflow
The isolation of 5-Epicanadensene from Taxus sumatrana would typically follow a multi-step

process involving extraction, fractionation, and chromatography.
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Caption: Generalized workflow for the isolation of 5-Epicanadensene.
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Structure Elucidation
The chemical structure of an isolated natural product like 5-Epicanadensene is determined

using a combination of spectroscopic techniques.

Table 2: Spectroscopic Methods for Structure Elucidation

Technique Purpose

Mass Spectrometry (MS)
Determination of molecular weight and

molecular formula.

Infrared (IR) Spectroscopy Identification of functional groups.

¹H Nuclear Magnetic Resonance (NMR)
Determination of the proton framework of the

molecule.

¹³C Nuclear Magnetic Resonance (NMR)
Determination of the carbon skeleton of the

molecule.

2D NMR (COSY, HMQC, HMBC)
Elucidation of the connectivity between atoms in

the molecule.

A logical workflow for structure elucidation is presented below.
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Caption: Workflow for the structure elucidation of a natural product.
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Signaling Pathways and Mechanism of Action
There is no available information on the specific signaling pathways modulated by 5-
Epicanadensene. For many cytotoxic taxane diterpenoids, the primary mechanism of action

involves the stabilization of microtubules, leading to cell cycle arrest and apoptosis. Future

research would be necessary to determine if 5-Epicanadensene acts through a similar

mechanism or possesses a novel mode of action. A hypothetical workflow for investigating the

mechanism of action is provided below.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 9 Tech Support

https://www.benchchem.com/product/b15595428?utm_src=pdf-body
https://www.benchchem.com/product/b15595428?utm_src=pdf-body
https://www.benchchem.com/product/b15595428?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15595428?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Initial Screening

Mechanism of Action Studies

Signaling Pathway Analysis

5-Epicanadensene

Cytotoxicity Assays
(e.g., MTT, SRB)

Determine IC₅₀ Values
in Various Cancer Cell Lines

Cell Cycle Analysis
(Flow Cytometry)

Apoptosis Assays
(Annexin V, Caspase Activity)

Target Identification
(e.g., Microtubule Binding Assay)

Western Blot Analysis
(Key Apoptotic and Cell Cycle Proteins)

Gene Expression Profiling
(Microarray, RNA-Seq)

Elucidation of Modulated
Signaling Pathways

Click to download full resolution via product page

Caption: Hypothetical workflow for investigating the mechanism of action.

Conclusion and Future Directions
5-Epicanadensene is a taxane diterpenoid from Taxus sumatrana with a defined chemical

structure. While its biological activity remains largely unexplored, its chemical class suggests
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potential for cytotoxic and anticancer properties. Future research should focus on the total

synthesis of 5-Epicanadensene to ensure a sustainable supply for extensive biological

evaluation. In-depth studies are required to determine its cytotoxic profile, mechanism of action,

and the specific signaling pathways it may modulate. Such investigations will be crucial in

assessing its potential as a lead compound for drug development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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essential and advanced chemicals, empowering

scientists and researchers to drive progress in science
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